Cas no 642975-70-0 (1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea)

• Product Name: 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea
• CAS No: 642975-70-0
• MF: C₁₅H₁₄BrN₃O₂S
• MW: 380.259561061859
• CID: 6430309
• PubChem ID: 1416750
• Update Time: 2025-05-21

1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea
• 2-(2-bromo-4-methylphenoxy)-N-[(2-pyridinylamino)carbonothioyl]acetamide
• N-[(2-bromo-4-methylphenoxy)acetyl]-N'-(2-pyridinyl)thiourea
• F1723-0426
• SR-01000014543
• 2-(2-bromo-4-methyl-phenoxy)-N-(2-pyridylthiocarbamoyl)acetamide
• 2-(2-bromo-4-methylphenoxy)-N-[(2-pyridinylamino)-sulfanylidenemethyl]acetamide
• HMS2991O15
• SMR000806212
• 1-[2-(2-bromo-4-methylphenoxy)acetyl]-3-(pyridin-2-yl)thiourea
• SR-01000014543-1
• cid_1416750
• 2-(2-bromanyl-4-methyl-phenoxy)-N-(pyridin-2-ylcarbamothioyl)ethanamide
• CHEMBL1518184
• BDBM64468
• AKOS000497270
• MLS001201687
• AN-329/41574220
• 642975-70-0
• 2-(2-bromo-4-methylphenoxy)-N-(pyridin-2-ylcarbamothioyl)acetamide

• Inchi： 1S/C15H14BrN3O2S/c1-10-5-6-12(11(16)8-10)21-9-14(20)19-15(22)18-13-4-2-3-7-17-13/h2-8H,9H2,1H3,(H2,17,18,19,20,22)
• InChI Key： YPVZRGVYCFMKKU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OCC(NC(NC1C=CC=CN=1)=S)=O

Computed Properties

• Exact Mass: 378.99901g/mol
• Monoisotopic Mass: 378.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.3Ų

Additional information on 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea

Introduction to 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea (CAS No. 642975-70-0)

1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea, with the CAS number 642975-70-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiourea moiety, a brominated phenyl ring, and a pyridine substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiourea functional group in 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea is particularly noteworthy due to its ability to form hydrogen bonds and coordinate with metal ions. This property makes it an attractive scaffold for the design of new drugs, especially those targeting enzymes and receptors involved in various diseases. Recent studies have explored the use of thiourea derivatives in the development of antiviral, antibacterial, and anticancer agents.

The brominated phenyl ring in 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea adds another layer of complexity to its structure. Bromine atoms are known for their ability to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. This feature is particularly important in drug design, as it can enhance the efficacy of the compound in reaching its target site within the body.

The pyridine substituent in 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea is another key structural element that contributes to its biological activity. Pyridine rings are common in many pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets. They are often found in compounds with antifungal, anti-inflammatory, and neuroprotective properties.

In recent years, several studies have investigated the potential therapeutic applications of 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea. One notable area of research has been its antitumor activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival.

Beyond its antitumor properties, 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea has also shown promise as an anti-inflammatory agent. In a study conducted by researchers at a leading pharmaceutical institute, this compound was found to reduce inflammation in animal models of arthritis. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The potential neuroprotective properties of 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea have also been explored. A study published in the Journal of Neurochemistry demonstrated that this compound could protect neurons from oxidative stress-induced damage. The neuroprotective effects were linked to its antioxidant properties and its ability to modulate intracellular signaling pathways involved in neuronal survival.

In addition to its therapeutic applications, 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-yl)thiourea has been studied for its potential use as a chemical probe in biological research. Its unique structure makes it a valuable tool for investigating protein-protein interactions and enzyme inhibition mechanisms. Researchers have used this compound to gain insights into the molecular basis of various diseases and to identify new targets for drug development.

The synthesis of 1-2-(2-bromo-4-methylphenoxy)acetyl-3-(pyridin-2-y l)thiourea has been optimized using modern synthetic methods, making it more accessible for both academic and industrial research. Several synthetic routes have been reported, each offering advantages in terms of yield, purity, and scalability. These advancements have facilitated further exploration of the compound's properties and potential applications.

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